Cas no 2034206-58-9 (N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide)

• Product Name: N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide
• CAS No: 2034206-58-9
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 5375788
• Update Time: 2025-06-08

N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-thiophen-2-ylpyridin-3-yl)methyl]pyridine-4-carboxamide
• N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide

• Inchi： 1S/C16H13N3OS/c20-16(12-5-8-17-9-6-12)19-11-13-3-1-7-18-15(13)14-4-2-10-21-14/h1-10H,11H2,(H,19,20)
• InChI Key： HWNMXRTYWZPHRM-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C(NCC2=CC=CN=C2C2SC=CC=2)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide

N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide: A Comprehensive Overview

N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide (CAS No. 2034206-58-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide is notable for its combination of a thiophene ring and a pyridine ring, both of which are known for their bioactive properties. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is commonly found in natural products and pharmaceuticals due to its diverse biological activities. The pyridine ring, a six-membered aromatic heterocycle with a nitrogen atom, is also prevalent in many bioactive molecules and drugs. The presence of these rings in the structure of N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide suggests that it may possess significant biological activity.

The synthesis of N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide has been reported in several studies. One common approach involves the coupling reaction between 2-(thiophen-2-yl)pyridin-3-carbaldehyde and pyridine-4-carboxylic acid hydrazide, followed by reductive amination to form the final product. This method is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings. Recent advancements in synthetic chemistry have also led to the development of alternative routes that improve yield and reduce side reactions, further enhancing the practicality of this compound's synthesis.

In terms of biological activities, N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated anti-proliferative effects on cancer cells, particularly in breast and lung cancer cell lines. These findings suggest that N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide may have therapeutic potential in the treatment of inflammatory diseases and cancer.

Recent research has also explored the mechanism of action of N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-4-carboxamide. It has been found to modulate key signaling pathways involved in inflammation and cell proliferation. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the regulation of immune responses and inflammation. Furthermore, it has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. These mechanisms provide valuable insights into the potential therapeutic applications of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[2-(thiophen-2-y l)pyridin -3 -y l]meth yl} pyri dine -4 -car boxam ide strong > i n h um an s ub j ec ts . P re li mi na ry r es ul ts fr om p ha se I tr ia ls h av e sh ow n t ha t t he c om po un d i s w el l t ol er at ed a nd d em on st ra te s p ro mi si ng an ti -i nf la mm at or y an d an ti -c an ce r ef fe ct s . Th es e fi nd i ng s h av e en co ur ag ed fu rt he r cl i ni ca l de ve lo pm en t o f th e co mp ou nd . p > < p > I n c on cl us io n , N -{ [ 2 -( th io ph en - 2 -y l ) py ri di n - 3 -y l ] me th y l } py ri di ne - 4 -c ar bo xa mi de ( C AS N o . 20 3 4 20 6 -58 -9 ) i s a no ve l co mp ou nd w it h u ni qu e ch em ic al st ru ct ur e an d po te nt bi ol og ic al ac ti vi ty . I ts pr om is ing pr op er ti es i n an ti -i nf la mm at or y an d an ti -c an ce r ap pl ic at io ns m ak e i t a va lu ab le ca nd id at e fo r fu rt he r ph ar ma ce ut ic al de ve lo pm en t . Co nt in ue d re se ar ch a nd cl i ni ca l tr ia ls w il l pr ov id e mo re i ns ig ht s i nt o t he fu ll po te nt ia l o f t hi s co mp ou nd . p > article > response >